Cas no 105989-40-0 (Guanidine, [4-(1,4,8,11-tetraazacyclotetradec-6-yl)butyl]-)
105989-40-0 structure
Product Name:Guanidine, [4-(1,4,8,11-tetraazacyclotetradec-6-yl)butyl]-
CAS No:105989-40-0
MF:C15H35N7
MW:313.485302209854
CID:97377
PubChem ID:71333997
Update Time:2025-04-18
Guanidine, [4-(1,4,8,11-tetraazacyclotetradec-6-yl)butyl]- Chemical and Physical Properties
Names and Identifiers
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- Guanidine, [4-(1,4,8,11-tetraazacyclotetradec-6-yl)butyl]-
- 2-[4-(1,4,8,11-tetrazacyclotetradec-6-yl)butyl]guanidine
- N''-[4-(1,4,8,11-TETRAAZACYCLOTETRADECAN-6-YL)BUTYL]GUANIDINE
- DTXSID20762173
- 105989-40-0
-
- Inchi: 1S/C15H35N7/c16-15(17)22-7-2-1-4-14-12-20-10-8-18-5-3-6-19-9-11-21-13-14/h14,18-21H,1-13H2,(H4,16,17,22)
- InChI Key: QNDWFGXUAHWPDB-UHFFFAOYSA-N
- SMILES: N1CCNCCCNCCNCC(C1)CCCC/N=C(\N)/N
Computed Properties
- Exact Mass: 313.29575
- Monoisotopic Mass: 313.29539415g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 110.02
- LogP: 1.52420
Guanidine, [4-(1,4,8,11-tetraazacyclotetradec-6-yl)butyl]- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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